1-(phenylsulfonyl)-3-(1-(phenylsulfonyl)-1H-imidazol-2-yl)-1H-indole

• Molecular Formula: C23H17N3O4S2
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-3-[1-(benzenesulfonyl)imidazol-2-yl]indole
• InChI: InChI=1S/C23H17N3O4S2/c27-31(28,18-9-3-1-4-10-18)25-16-15-24-23(25)21-17-26(22-14-8-7-13-20(21)22)32(29,30)19-11-5-2-6-12-19/h1-17H
• InChI Key: HVPVLGNZTXOSOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CN=C2C3=CN(C4=CC=CC=C43)S(=O)(=O)C5=CC=CC=C5

Description

1-(phenylsulfonyl)-3-(1-(phenylsulfonyl)-1H-imidazol-2-yl)-1H-indole is a useful research compound. Its molecular formula is C23H17N3O4S2 and its molecular weight is 463.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(1H-imidazol-2-yl)-1-(phenylsulfonyl)-1H-indole (9ya) (20 mmol) in anhydrous THF (300 mL) at 0° C. was added sodium hydride (60% dispersion in mineral oil, 1.2 equiv, 24 mmol) and stirred for 20 min. Benzenesulfonyl chloride (1.2 equiv, 24 mmol) was added and the reaction mixture was stirred overnight. After dilution by 200 mL of saturated NaHCO3 solution (aqueous), the reaction mixture was extracted by ethyl acetate (600 mL). The organic layer was dried over magnesium sulfate and concentrated. The residue was purified by flash column chromatography (hexane:ethyl acetate 5:1) to give a white solid. Yield: 40%. 1H NMR (CDCl3, 300 MHz) δ 8.02-8.08 (m, 4H), 7.72 (d, J=1.5 Hz, 1H), 7.35-7.60 (m, 8H), 7.23 (d, J=1.5 Hz, 1H), 7.10-7.16 (m, 3H). MS (ESI) calcd for C23H17N3O4S2 463.1. found 486.0 [M+Na]+.